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Compound of Interest

Compound Name: 8-Methoxyadenosine

Cat. No.: B12390488 Get Quote

Essential Safety and Handling Guide for 8-
Methoxyadenosine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 8-Methoxyadenosine. The following procedures are

based on safety data for closely related adenosine compounds and are intended to ensure the

safe handling and disposal of this chemical.

Personal Protective Equipment (PPE) and
Engineering Controls
When working with 8-Methoxyadenosine, a comprehensive approach to safety involves the

use of appropriate personal protective equipment and engineering controls. The following table

summarizes the recommended safety measures.
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Protection Type Equipment/Control Specification Purpose

Engineering Controls

Laboratory Fume

Hood or Mechanical

Exhaust

Use to avoid exposure

to dust and aerosols.

[1]

To minimize inhalation

of the compound.

Eye Protection
Safety Glasses with

Side-Shields

Conforming to NIOSH

(US) or EN 166 (EU)

standards.[1]

To prevent eye

contact with the

chemical.

Hand Protection
Chemical-Resistant

Gloves

Dispose of

contaminated gloves

after use.[1]

To avoid skin contact

and absorption.[1]

Skin and Body

Protection

Impervious Clothing /

Laboratory Coat

Select based on the

concentration and

amount of the

substance used.[1]

To protect skin from

exposure.[1][2]

Respiratory Protection

Air-Purifying

Respirator (if

necessary)

A full-face respirator

with multi-purpose

combination (US) or

type ABEK (EN

14387) respirator

cartridges may be

used as a backup to

engineering controls if

a risk assessment

deems it appropriate.

A full-face supplied air

respirator should be

used if it is the sole

means of protection.

[1]

For use in situations

where engineering

controls are

insufficient or as a

primary means of

protection.

Operational Plan: Handling and Storage
Handling:
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Avoid contact with skin and eyes.[1][3]

Prevent the formation of dust and aerosols.[1][3]

Ensure adequate ventilation by handling the compound in a well-ventilated area or within a

laboratory fume hood.[1][3][4]

Wash hands thoroughly after handling.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

It is recommended to store the compound refrigerated or in a freezer.[1][2]

Emergency Procedures: First Aid
In case of exposure to 8-Methoxyadenosine, follow these first-aid measures and consult a

physician.[1]

Eye Contact: Immediately flush eyes with plenty of water as a precaution.[1]

Skin Contact: Wash off the affected area with soap and plenty of water.[1]

Inhalation: Move the person to fresh air. If the individual is not breathing, provide artificial

respiration.[1]

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious

person.[1]

Accidental Release Measures
In the event of a spill:

Use personal protective equipment, including safety goggles, gloves, and a respirator if

necessary.[1][3]

Avoid dust formation and breathing in the dust.[1]
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Ensure adequate ventilation.[1]

Prevent the product from entering drains.[1][3]

For cleanup, pick up and arrange for disposal without creating dust. Keep the material in

suitable, closed containers for disposal.[1]

Disposal Plan
Dispose of 8-Methoxyadenosine and any contaminated materials by contacting a licensed

professional waste disposal service.[1] All disposal practices must be in accordance with

applicable local, state, and federal laws and regulations. Dispose of contaminated gloves after

use in accordance with good laboratory practices and applicable laws.[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for the safe handling and disposal of 8-
Methoxyadenosine.
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Caption: Workflow for Safe Handling of 8-Methoxyadenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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